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Cat. No.: B1349330 Get Quote

Methyl 1-aminocyclopropanecarboxylate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 1-aminocyclopropanecarboxylate is a cyclic amino acid ester of significant interest in

agricultural science and potentially in drug development. As a derivative of 1-

aminocyclopropanecarboxylic acid (ACC), the immediate precursor to the plant hormone

ethylene, this compound serves as a valuable tool for studying ethylene biosynthesis and

signaling. This technical guide provides a comprehensive overview of the chemical properties,

synthesis, and analytical methods for Methyl 1-aminocyclopropanecarboxylate, as well as

its role as an ethylene agonist.

Chemical Properties
Methyl 1-aminocyclopropanecarboxylate is commercially available primarily as a

hydrochloride salt to improve its stability and solubility. The following table summarizes its key

chemical and physical properties.
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Property Value (Free Base)
Value
(Hydrochloride
Salt)

Citations

CAS Number 72784-43-1 72784-42-0 [1][2]

Molecular Formula C₅H₉NO₂ C₅H₉NO₂ · HCl [1][2]

Molecular Weight 115.13 g/mol 151.59 g/mol [1][2]

Appearance -
White to almost white

powder or crystals
[3]

Boiling Point 136 °C - [4]

Melting Point - 186 °C [3]

Solubility - Soluble in water [3]

Storage

Keep in dark place,

inert atmosphere,

store in freezer, under

-20°C

2-8°C, store under

inert gas, hygroscopic,

heat sensitive

[3][5]

SMILES O=C(C1(N)CC1)OC
Cl.COC(=O)C1(N)CC

1
[1][2]

InChI Key
CSHMCEYIMFSLSS-

UHFFFAOYSA-N

CHSDCWKLSHPKFY-

UHFFFAOYSA-N
[2][6]

Experimental Protocols
Synthesis of Methyl 1-aminocyclopropanecarboxylate
Hydrochloride
The synthesis of Methyl 1-aminocyclopropanecarboxylate hydrochloride is typically

achieved through the Fischer esterification of 1-aminocyclopropanecarboxylic acid with

methanol in the presence of an acid catalyst.

Principle: The Fischer esterification is a reversible, acid-catalyzed reaction between a

carboxylic acid and an alcohol to form an ester. The reaction equilibrium is driven towards the
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product by using an excess of the alcohol.

Materials:

1-aminocyclopropanecarboxylic acid

Methanol (anhydrous)

Hydrogen chloride (gas) or Thionyl chloride (SOCl₂)

Diethyl ether (anhydrous)

Reaction flask with a reflux condenser and a drying tube

Magnetic stirrer and heating mantle

Ice bath

Rotary evaporator

Procedure:

Preparation of Methanolic HCl: Anhydrous hydrogen chloride gas is bubbled through

anhydrous methanol, cooled in an ice bath, until saturation. Alternatively, thionyl chloride can

be carefully added dropwise to cold, stirred anhydrous methanol to generate HCl in situ.

Esterification: 1-aminocyclopropanecarboxylic acid is suspended in the freshly prepared

acidic methanol.

Reflux: The reaction mixture is heated to reflux and stirred for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the excess methanol is removed under reduced

pressure using a rotary evaporator.

Purification: The resulting crude product is triturated with anhydrous diethyl ether to

precipitate the hydrochloride salt. The solid is then collected by filtration, washed with cold
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diethyl ether, and dried under vacuum to yield Methyl 1-aminocyclopropanecarboxylate
hydrochloride.

Analytical Methods
The purity and identity of Methyl 1-aminocyclopropanecarboxylate can be assessed using

standard analytical techniques such as High-Performance Liquid Chromatography (HPLC) and

Gas Chromatography (GC).

2.2.1. High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates components of a mixture based on their differential partitioning

between a stationary phase and a mobile phase under high pressure.

Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A typical mobile phase would be a gradient of acetonitrile and water

containing an acidic modifier like formic acid or phosphoric acid to ensure the analyte is in its

protonated form.

Detection: UV detection at a wavelength between 200-220 nm is appropriate for this

compound which lacks a strong chromophore.

Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent

and filtered through a 0.45 µm syringe filter before injection.

Quantification: Quantification can be performed using an external standard calibration curve.

2.2.2. Gas Chromatography (GC)

Principle: GC separates volatile compounds based on their partitioning between a gaseous

mobile phase and a liquid or solid stationary phase within a heated column. Derivatization is

often required for polar compounds like amino acid esters to increase their volatility.

Derivatization: The amino group can be derivatized, for example, by acylation, to make the

compound more volatile and improve its chromatographic properties.
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Column: A capillary column with a non-polar or medium-polarity stationary phase is typically

used.

Carrier Gas: Helium or nitrogen is a common carrier gas.

Detector: A Flame Ionization Detector (FID) is suitable for the detection of this organic

compound.

Sample Preparation: The derivatized sample is dissolved in a suitable organic solvent for

injection.

Role in Plant Biology: Ethylene Agonist
Methyl 1-aminocyclopropanecarboxylate acts as an agonist of the plant hormone ethylene.

[7] It is structurally similar to 1-aminocyclopropanecarboxylic acid (ACC), the natural precursor

of ethylene in plants.[7] Application of Methyl 1-aminocyclopropanecarboxylate to plant

tissues leads to an increased production of ethylene and elicits ethylene-like physiological

responses, such as the triple response in seedlings, leaf senescence, and fruit ripening.[7] This

is attributed to its conversion to ACC within the plant cells, which then serves as a substrate for

ACC oxidase to produce ethylene.

Ethylene Biosynthesis and Signaling Pathway
The following diagram illustrates the ethylene biosynthesis and signaling pathway in plants,

highlighting the point of action of Methyl 1-aminocyclopropanecarboxylate.
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Caption: Ethylene biosynthesis and signaling pathway.

Applications in Research and Drug Development
The primary application of Methyl 1-aminocyclopropanecarboxylate is in plant science

research as a tool to study the effects of ethylene on plant growth and development. Its ability

to be readily absorbed and converted to ACC makes it a convenient substitute for applying

gaseous ethylene.

In the context of drug development, while not a direct therapeutic agent, the cyclopropane

scaffold is a "bioisostere" for larger or more flexible groups in drug molecules and can be used
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to improve metabolic stability and binding affinity. The study of amino acid derivatives like

Methyl 1-aminocyclopropanecarboxylate can provide insights into the design of novel

therapeutic agents that target amino acid metabolic pathways or transporters.

Conclusion
Methyl 1-aminocyclopropanecarboxylate is a valuable chemical for researchers in the field

of plant biology. Its well-defined chemical properties and predictable biological activity as an

ethylene agonist make it an indispensable tool. The synthetic and analytical methods outlined

in this guide provide a foundation for its preparation and quality control. Further research into

the biological effects of this and related compounds may uncover new applications in

agriculture and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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